Cas no 893612-37-8 (2-Benzo1,3dioxol-5-yl-6-chloro-imidazo1,2-apyridine-3-carbaldehyde)

• Product Name: 2-Benzo1,3dioxol-5-yl-6-chloro-imidazo1,2-apyridine-3-carbaldehyde
• CAS No: 893612-37-8
• MF: C₁₅H₉ClN₂O₃
• MW: 300.69656252861
• MDL: MFCD08056179
• CID: 714560
• PubChem ID: 16740453
• Update Time: 2025-05-20

2-Benzo1,3dioxol-5-yl-6-chloro-imidazo1,2-apyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-3-carboxaldehyde,2-(1,3-benzodioxol-5-yl)-6-chloro-
• 2-(1,3-benzodioxol-5-yl)-6-chloroimidazo[1,2-a]pyridine-3-carbaldehyde
• 2-BENZO[1,3]DIOXOL-5-YL-6-CHLORO-IMIDAZO[1,2-A]PYRIDINE-3-CARBALDEHYDE
• GL-0632
• 2-(2H-1,3-benzodioxol-5-yl)-6-chloroimidazo[1,2-a]pyridine-3-carbaldehyde
• 893612-37-8
• MFCD08056179
• DTXSID50587513
• AKOS005257001
• SCHEMBL15331515
• 2-(Benzo[d][1,3]dioxol-5-yl)-6-chloroimidazo[1,2-a]pyridine-3-carbaldehyde
• 2-Benzo1,3dioxol-5-yl-6-chloro-imidazo1,2-apyridine-3-carbaldehyde

• MDL： MFCD08056179
• Inchi： 1S/C15H9ClN2O3/c16-10-2-4-14-17-15(11(7-19)18(14)6-10)9-1-3-12-13(5-9)21-8-20-12/h1-7H,8H2
• InChI Key： PDASWTSIIVFRPP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(=C(C=O)N2C=1)C1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 300.03000
• Monoisotopic Mass: 300.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 52.8Ų

Experimental Properties

• Density: 1.54
• Refractive Index: 1.715
• PSA: 52.83000
• LogP: 3.19590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-Benzo1,3dioxol-5-yl-6-chloro-imidazo1,2-apyridine-3-carbaldehyde

Exploring the Versatile Applications of 2-Benzo[1,3]dioxol-5-yl-6-chloro-imidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 893612-37-8)

2-Benzo[1,3]dioxol-5-yl-6-chloro-imidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 893612-37-8) is a fascinating compound that has garnered significant attention in the field of medicinal chemistry and material science. This compound, with its unique molecular structure, offers a wide range of applications, making it a subject of interest for researchers and industry professionals alike. In this article, we delve into the properties, synthesis, and potential uses of this compound, while also addressing some of the most frequently asked questions in the field.

The molecular structure of 2-Benzo[1,3]dioxol-5-yl-6-chloro-imidazo[1,2-a]pyridine-3-carbaldehyde combines a benzo[1,3]dioxole moiety with an imidazo[1,2-a]pyridine core, which is further functionalized with a chloro group and a carbaldehyde group. This intricate arrangement not only enhances its chemical reactivity but also opens up avenues for diverse applications. Researchers have been particularly interested in its potential as a building block for more complex molecules, especially in the development of novel pharmaceuticals and agrochemicals.

One of the most compelling aspects of 2-Benzo[1,3]dioxol-5-yl-6-chloro-imidazo[1,2-a]pyridine-3-carbaldehyde is its role in drug discovery. The compound's ability to interact with various biological targets has made it a valuable scaffold in the design of new therapeutic agents. For instance, its imidazo[1,2-a]pyridine core is known to exhibit antimicrobial and anti-inflammatory properties, which are highly sought after in the pharmaceutical industry. Additionally, the presence of the carbaldehyde group allows for further chemical modifications, enabling the creation of derivatives with enhanced biological activity.

Beyond pharmaceuticals, 2-Benzo[1,3]dioxol-5-yl-6-chloro-imidazo[1,2-a]pyridine-3-carbaldehyde has shown promise in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to form stable complexes with metals also suggests potential applications in catalysis and sensor technology. These diverse applications highlight the versatility of this compound and its importance in advancing both scientific and industrial endeavors.

The synthesis of 2-Benzo[1,3]dioxol-5-yl-6-chloro-imidazo[1,2-a]pyridine-3-carbaldehyde typically involves multi-step organic reactions, starting from readily available precursors. One common approach involves the condensation of 2-amino-5-chloropyridine with a suitably substituted benzo[1,3]dioxole derivative, followed by oxidation to introduce the carbaldehyde group. Researchers are continually exploring more efficient and sustainable synthetic routes to improve yield and reduce environmental impact, aligning with the growing demand for green chemistry practices.

In recent years, the demand for 2-Benzo[1,3]dioxol-5-yl-6-chloro-imidazo[1,2-a]pyridine-3-carbaldehyde has surged, driven by its expanding applications and the increasing focus on innovative chemical solutions. Market analysts predict steady growth in its adoption, particularly in the pharmaceutical and electronics sectors. Companies specializing in fine chemicals and custom synthesis are actively investing in the production and development of this compound to meet the rising demand from research institutions and industrial clients.

For those interested in purchasing or researching 2-Benzo[1,3]dioxol-5-yl-6-chloro-imidazo[1,2-a]pyridine-3-carbaldehyde, it is essential to source it from reputable suppliers who adhere to strict quality control standards. The compound's purity and stability are critical factors that can significantly influence its performance in various applications. Additionally, researchers should stay updated on the latest advancements in its synthesis and applications to fully leverage its potential.

In conclusion, 2-Benzo[1,3]dioxol-5-yl-6-chloro-imidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 893612-37-8) is a compound of immense scientific and industrial significance. Its unique structural features and broad applicability make it a valuable asset in fields ranging from medicine to materials science. As research continues to uncover new uses and improve synthetic methods, this compound is poised to play an even more prominent role in shaping the future of chemistry and technology.